Cas no 1784082-52-5 (N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide)

• Product Name: N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide
• CAS No: 1784082-52-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5694493
• PubChem ID: 84047690
• Update Time: 2025-11-01

N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-737356
• N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide
• 1784082-52-5
• Cyclobutanecarboxamide, N-(2-azetidinylmethyl)-N-methyl-

• Inchi： 1S/C10H18N2O/c1-12(7-9-5-6-11-9)10(13)8-3-2-4-8/h8-9,11H,2-7H2,1H3
• InChI Key： QLFIQVDNEPUEOE-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N(C)CC1CCN1

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 313.8±11.0 °C(Predicted)
• pka: 10.56±0.40(Predicted)

Additional information on N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide

Professional Introduction to N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide (CAS No. 1784082-52-5)

N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide, a compound with the chemical identifier CAS No. 1784082-52-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a cyclobutane ring linked to an azetidine moiety, which is a key structural element that contributes to its distinct chemical behavior and biological activity.

The synthesis of N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The cyclobutane ring, a saturated hydrocarbon with a four-membered structure, provides a rigid framework that can influence the conformation and reactivity of adjacent functional groups. In contrast, the azetidine ring, a five-membered heterocycle containing nitrogen, introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent research has demonstrated that the combination of these structural elements in N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide can lead to novel pharmacological properties. Studies have shown that this compound exhibits promising activity in various biological assays, particularly those related to inflammation and pain management. The presence of the azetidine moiety is believed to enhance binding affinity to specific enzymes and receptors, while the cyclobutane ring contributes to metabolic stability, making it an attractive candidate for further development.

In the context of drug discovery, the structural features of N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide offer several advantages over traditional pharmacophores. The rigid cyclobutane framework minimizes conformational flexibility, which can be crucial for achieving high selectivity in binding interactions. Additionally, the nitrogen atom in the azetidine ring provides opportunities for hydrogen bonding and other non-covalent interactions with biological targets, enhancing both potency and specificity.

The potential applications of this compound are broad and span multiple therapeutic areas. Preliminary studies have indicated that it may have utility in treating chronic inflammatory conditions by modulating key signaling pathways involved in immune responses. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing new drugs with improved pharmacokinetic profiles.

The synthesis and characterization of N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide have been refined through iterative optimization processes. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the molecular structure and purity of the compound. These methods provide critical insights into its chemical environment and help ensure that it meets the stringent requirements for pharmaceutical use.

The pharmacological evaluation of N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide has been conducted using both in vitro and in vivo models. In vitro studies have revealed its ability to interact with target proteins at nanomolar concentrations, indicating strong binding affinity. In vivo studies have further supported its potential as a therapeutic agent by demonstrating efficacy in animal models of inflammation and pain without significant side effects.

The future development of N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide is likely to focus on optimizing its pharmacokinetic properties through structure-based drug design. By leveraging computational modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how small modifications to its structure will affect its biological activity and pharmacokinetic behavior.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding the relationship between molecular structure and biological function, providing insights that can guide future drug discovery efforts. The innovative design of N-[(Azetidin-2-yl)methyl]-N-methylcyclobutanecarboxamide exemplifies the growing sophistication of modern medicinal chemistry and underscores the importance of interdisciplinary collaboration in advancing healthcare solutions.